Cas no 2034500-19-9 (N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 2034500-19-9
• MF: C₂₂H₂₄N₂O₃S
• MW: 396.502564430237
• CID: 5553514
• Update Time: 2025-07-01

N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C22H24N2O3S/c1-15(25)19-9-10-20(28-19)22(11-5-6-12-22)14-23-21(26)17-13-18(27-24-17)16-7-3-2-4-8-16/h2-4,7-10,13,15,25H,5-6,11-12,14H2,1H3,(H,23,26)
• InChI Key： PFPNCHIPGAHQEK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCC2(C3SC(C(O)C)=CC=3)CCCC2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-5-phenyl-1,2-oxazole-3-carboxamide

N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-5-phenyl-1,2-oxazole-3-carboxamide: A Comprehensive Overview

N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-5-phenyl-1,2-oxazole-3-carboxamide, with the CAS number 2034500-19-9, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-5-phenyl-1,2-oxazole-3-carboxamide is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a cyclopentyl moiety linked to a thiophene ring further enhances its structural complexity. This intricate framework contributes to the compound's potential in interacting with various biological targets, which is a key factor in its exploration as a lead compound for drug discovery.

One of the most striking features of this compound is its incorporation of a 5-(1-hydroxyethyl)thiophen-2-yl group. This specific substitution pattern has been shown to influence the compound's solubility, bioavailability, and overall pharmacokinetic profile. The hydroxyethyl group introduces a polar region that can enhance water solubility, while the thiophene ring provides a scaffold for further functionalization and interaction with biological receptors.

Recent studies have highlighted the potential of N-({1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl}methyl)-5-phenyl-1,2-oxazole-3-carboxamide as an inhibitor of certain enzymes and receptors involved in inflammatory and immunological pathways. The compound's ability to modulate these pathways makes it a promising candidate for the development of treatments for conditions such as arthritis, autoimmune diseases, and other inflammatory disorders. Preliminary in vitro studies have demonstrated its efficacy in reducing inflammation and modulating immune responses.

The cyclopentyl group in the molecular structure plays a crucial role in determining the compound's binding affinity and selectivity. This moiety can adopt multiple conformations, allowing for versatile interactions with biological targets. The phenyl ring further contributes to the compound's stability and reactivity, making it an ideal candidate for further chemical modifications aimed at optimizing its pharmacological properties.

In addition to its potential as an anti-inflammatory agent, N-{(1-[5-(1-hydroxyethyl)thiophen]-2-yloxy)cyclopentyl}methyl)-5-phenoxy-N'-phenylurea has shown promise in other therapeutic areas. Research has indicated that this compound may have neuroprotective effects, making it a candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is particularly noteworthy, as it allows for direct interaction with neurological targets.

The synthesis of N-{(1-[5-(1-hydroxyethyl)thiophen]-2-yloxy)cyclopentyl}methyl)-5-phenoxy-N'-phenylurea involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both preclinical and clinical studies. The development of efficient synthetic routes is crucial for the commercialization of this compound as a therapeutic agent.

One of the key challenges in the development of N-{(1-[5-(1-hydroxyethyl)thiophen]-2-yloxy)cyclopentyl}methyl)-5-phenoxy-N'-phenylurea is its metabolic stability. Like many complex organic molecules, it is susceptible to degradation by various enzymatic pathways. However, researchers are exploring strategies to enhance its metabolic stability through structural modifications and the incorporation of protective groups. These efforts are essential for ensuring that the compound remains active within the body long enough to exert its therapeutic effects.

The pharmacokinetic profile of N-{(1-[5-(1-hydroxyethyl)thiophen]-2-yloxy)cyclopentyl}methyl)-5-phenoxy-N'-phenylurea is another area of active research. Studies have shown that this compound exhibits moderate bioavailability following oral administration, suggesting that it may be suitable for once-daily dosing regimens. However, further research is needed to optimize its absorption, distribution, metabolism, and excretion (ADME) properties. This will be crucial for developing an effective formulation that maximizes therapeutic efficacy while minimizing side effects.

In conclusion, N-{(1-[5-(1-hydroxyethyl)thiophen]-2-yloxy)cyclopentyl}methyl)-5-phenoxy-N'-phenylurea (CAS no. 2034500-19-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development in various therapeutic areas. As our understanding of its pharmacological properties continues to grow, so too does our optimism for its future role in treating some of humanity's most challenging diseases.